Ammonium-15N Hydroxide

• IUPAC Name: azanium;hydroxide
• InChI: InChI=1S/H3N.H2O/h1H3;1H2/i1+1
• InChI Key: VHUUQVKOLVNVRT-YTBWXGASSA-N
• Canonical SMILES: [NH4+].[OH-]
• Isomeric SMILES: [15NH4+].[OH-]
• Molecular Formula: H5NO
• Molecular Weight: 36.039 g/mol
• CAS No.: 62948-80-5

Description

Ammonium-15N Hydroxide is a solution of ammonium hydroxide that contains the nitrogen-15 isotope. This compound is primarily used in scientific research due to its isotopic labeling, which allows for detailed studies in various fields such as chemistry, biology, and medicine. The molecular formula for this compound is 15NH4OH, and it has a molecular weight of 36.04 g/mol .

Mechanism of Action

Target of Action

Azanium hydroxide, also known as ammonia water or ammonium hydroxide, is a solution of ammonia in water . It is a basic inorganic salt that acts by neutralizing hydrochloric acid in gastric secretions . The primary targets of azanium hydroxide are the excess acids in the stomach, making it an effective antacid .

Mode of Action

Azanium hydroxide interacts with its targets (excess stomach acids) by neutralizing them. This is achieved through a chemical reaction where azanium hydroxide reacts with hydrochloric acid to form ammonium chloride and water . This reaction increases the pH of the stomach, inhibiting the action of pepsin, an enzyme involved in protein digestion .

Biochemical Pathways

The primary biochemical pathway affected by azanium hydroxide is the gastric acid secretion pathway. By neutralizing hydrochloric acid, azanium hydroxide disrupts the normal acidic environment necessary for the activation and function of pepsin . This results in reduced protein digestion in the stomach. The increase in pH may also lead to an increase in bicarbonate ions and prostaglandins, which may confer cytoprotective effects .

Result of Action

The primary result of azanium hydroxide’s action is the neutralization of stomach acid, leading to an increase in gastric pH . This can provide relief from conditions such as heartburn, acid indigestion, and sour stomach . The increase in pH also inhibits the action of pepsin, reducing protein digestion in the stomach .

Action Environment

The action of azanium hydroxide is influenced by the acidity of the stomach. The presence of excess stomach acid provides the necessary environment for azanium hydroxide to act effectively as an antacid . Other factors such as the presence of food in the stomach and the overall health of the individual may also influence the compound’s action, efficacy, and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

Ammonium-15N Hydroxide is typically synthesized by dissolving ammonia-15N in water. The reaction can be represented as: [ \text{15NH3} + \text{H2O} \rightarrow \text{15NH4OH} ] This process involves the careful handling of ammonia gas and water under controlled conditions to ensure the correct isotopic composition and concentration .

Industrial Production Methods

Industrial production of this compound follows similar principles but on a larger scale. The process involves the use of high-purity ammonia-15N gas, which is dissolved in water to produce the hydroxide solution. The concentration of the solution can vary, but it is typically around 14 N in H2O .

Chemical Reactions Analysis

Types of Reactions

Ammonium-15N Hydroxide undergoes several types of chemical reactions, including:

Neutralization: Reacts with acids to form ammonium salts.

Decomposition: Can decompose into ammonia and water under certain conditions.

Substitution: Participates in nucleophilic substitution reactions.

Common Reagents and Conditions

Acids: Reacts with acids like hydrochloric acid to form ammonium chloride.

Heat: Decomposes into ammonia and water when heated.

Nucleophiles: Can react with nucleophiles in substitution reactions.

Major Products Formed

Ammonium Salts: Formed when reacting with acids.

Ammonia and Water: Formed during decomposition.

Scientific Research Applications

Ammonium-15N Hydroxide is widely used in scientific research due to its isotopic labeling. Some of its applications include:

Chemistry: Used in NMR spectroscopy to study nitrogen-containing compounds.

Biology: Utilized in metabolic studies to trace nitrogen pathways.

Medicine: Employed in pharmacokinetics to study drug metabolism.

Industry: Used in the production of labeled compounds for various industrial applications.

Comparison with Similar Compounds

Similar Compounds

Ammonium Hydroxide: Contains the nitrogen-14 isotope.

Ammonium-15N Chloride: Another nitrogen-15 labeled compound.

Ammonia-15N: Gaseous form of nitrogen-15 labeled ammonia.

Uniqueness

Ammonium-15N Hydroxide is unique due to its liquid form and the presence of the nitrogen-15 isotope. This makes it particularly useful for applications requiring a liquid nitrogen source, such as in solution-based studies and reactions .

Synthesis routes and methods I

Procedure details

To a stirred suspension of 4-[4-(4-pyridyl)piperazin-1-yl]phenol (1.98 g) in dichloromethane (30 ml) at 15° C. was added triphenylphosphine (2.04 g) followed by dropwise addition of diethyl azodicarboxylate (1.35 g). The mixture was stirred until complete solution was obtained. Methyl-4-hydroxy-3-vinylbutyrate (1.12 g) was added dropwise and the mixture stirred for 4 hours. The solid which had precipitated during the reaction was the starting phenol and was filtered off. The filtrate was evaporated and the residue treated with ethyl acetate (20 ml) and filtered. The filtrate was extracted with 2N hydrochloric acid (2×10 ml) and the aqueous layer separated and basified with 0.89 S.G. ammonium hydroxide. The precipitate was extracted twice into ethyl acetate and the combined extracts filtered through phase separating paper and evaporated. The residue was purified by flash chromatography on silica gel, eluting with methanol/dichloromethane/0.89 S. G. ammonium hydroxide v:v:v 7.5/92.5/0.75 to give RS methyl 4-[4-[4-(4-pyridyl)piperazin-1-yl]-phenoxy]-3-vinylbutyrate (0.29 g); NMR(CDCl3) δ 8.3(2H,d), 6.88(4H,m), 6.70(2H,d), 5.85(1H,m), 5.20(2H,m), 3.90(2H,m), 3.67(3H,s), 3.48(2H,m), 3.18(2H,m), 3.06(1H,m), 2.68(1H,m), 2.47(1H,m), 1.80(1H,br); m/e 382 (M+H)+.

Synthesis routes and methods II

Procedure details

5,6,7,8-Tetrahydro-imidazo[1,2-a]pyrazine, prepared as described in PCT Application WO 01/44250, was coupled with 2-chloro-6,7-dimethoxy-3H-quinazolin-4-one 1b, as described herein. 2-(5,6-dihydro-8H-imidazo[1,2-a]pyrazin-7-yl)-6,7-dimethoxy-1H-quinazolin-4-one (150 mg, 0.46 mmol) was combined with bromobezene (97 μL, 0.92 mmol), potassium carbonate (127 mg, 0.92 mmol), palladium acetate (5 mg, 5 mol %), and triphenylphosphine (13 mg, 10 mol %) in DMF (6 mL). The mixture was heated in a 140° C. bath for 2 d, then concentrated onto silica gel followed by eluting with 300:10:1 CH2Cl2:MeOH:NH4OH) to afford 50 mg of 6,7-dimethoxy-2-(3-phenyl-5,6-dihydro-8H-imidazo[1,2-α]pyrazin-7-yl)-1H-quinazolin-4-one, 904, mp: >300° C, M+=403.

Synthesis routes and methods III

Procedure details

A pressure flask was charged with N-{2-[2-(ethoxymethyl)-6,7-dimethyl-4-phenoxy-1H-imidazo[4,5-c]pyridin-1-yl]-1,1-dimethylethyl}acetamide (980 mg, 2.39 mmol) and ammonium acetate (1.25 g). The flask was sealed and heated to 160° C. The solids soon melted to give a viscous oil and heating was continued for 24 h. The reaction mixture was cooled and treated with H2O and NH4OH solution until pH reached ˜12. The mixture was then extracted with CHCl3 (3×). The combined organic portions were washed with brine, dried with Na2SO4 and concentrated. Column chromatography (SiO2, 5% MeOH/CHCl3 saturated with NH4OH) gave N-{2-[4-amino-2-(ethoxymethyl)-6,7-dimethyl-1H-imidazo[4,5-c]pyridin-1-yl]-1,1-dimethylethyl}acetamide (584 mg) as a tan foam. MS m/z 334 (M+H). 1H NMR (300 MHz, CDCl3) δ 5.57 (s, 1H), 4.92 (s, 2H), 4.77 (s, 2 H), 4.71 (br s, 2 H), 3.62 (q, J=7.0 Hz, 2H), 2.44 (s, 6H), 1.96 (s, 3H), 1.30 (s, 6 H), 1.24 (t, J=7.0 Hz, 3H).

Synthesis routes and methods IV

Procedure details

To a turbid solution of 5′-(3-Chlorophenyl)-N-hydroxyspiro[cyclohexane-1,3-[3H]indol]-2-amine (0.500 g; 1.53 mmol) in 25 mL of ethanol was added hydrazine hydrate (0.600 mL; 12.24 mmol). The solution was warmed to 55° C., where Raney-nickel (50% in water) was added to the reaction to keep a constant evolution of gas. After 45 minutes, the hot reaction mixture was filtered through a Celite plug and rinsed with a copious amount of hot methanol. The filtrate was concentrated in vacuo to give 0.890 g of an opaque solid. The product was purified by flash silica gel chromatography; (eluant, 2% to 8% methanol-methylene chloride with 0.1% ammonium hydroxide) to afford 0.310 g (65%) of the desired product as a white solid. Mp. 118–120° C. 1H NMR δ (300 MHz, DMSO-d6) 1.31–1.46 (m, 2H), 1.70–1.93 (m, 8H), 7.0 (d, 1H), 7.1 (br, 2H, 2NH), 7.31–7.34 (dt, 1H, J=8 Hz), 7.41–7.46 (t, 2H), 7.55–7.58 (d, 1H), 7.62 (s, 1H), 7.72 (s, 1H); MS (ECI(+ve)) m/z 311 (M+H)+.

Synthesis routes and methods V

Procedure details

A solution of example 673B (200 mg, 0.5 mmol) in DMF (2.5 mL) was treated with N-methylpiperazine (0.3 mL, 2.7 mmol) and K2CO3 (350 mg, 2.5 mmol), heated at 70° C. for 1 hour, allowed to cool to room temperature, and partitioned between water and CH2Cl2. The organic extract was dried (Na2SO4), filtered, and the filtrate was concentrated under reduced pressure. The residue was purified via silica gel chromatography eluting with 10% MeOH in CH2Cl2: 0.1% NH4OH to give 135 mg of the title compound (63% yield). MS (ESI(+)) m/e 416.8, 418.8 (M+H)+.